(2S)-1-[[5-(3-chloro-4-methoxyphenyl)furan-2-yl]methylamino]propan-2-ol

• IUPAC Name: (2S)-1-[[5-(3-chloro-4-methoxyphenyl)furan-2-yl]methylamino]propan-2-ol
• InChI: InChI=1S/C15H18ClNO3/c1-10(18)8-17-9-12-4-6-14(20-12)11-3-5-15(19-2)13(16)7-11/h3-7,10,17-18H,8-9H2,1-2H3/t10-/m0/s1
• InChI Key: AWEZFGYWQMKKIQ-JTQLQIEISA-N
• Canonical SMILES: CC(CNCC1=CC=C(O1)C2=CC(=C(C=C2)OC)Cl)O
• Isomeric SMILES: C[C@@H](CNCC1=CC=C(O1)C2=CC(=C(C=C2)OC)Cl)O
• Molecular Formula: C15H18ClNO3
• Molecular Weight: 295.76 g/mol

Description

(2S)-1-[[5-(3-chloro-4-methoxyphenyl)furan-2-yl]methylamino]propan-2-ol is a chemical compound that belongs to the class of beta-adrenergic receptor agonists. It has been widely used in scientific research for its potential therapeutic applications.

Mechanism of Action

(2S)-1-[[5-(3-chloro-4-methoxyphenyl)furan-2-yl]methylamino]propan-2-ol acts as a beta-adrenergic receptor agonist, specifically targeting the beta-2 adrenergic receptor. It activates this receptor, leading to the relaxation of smooth muscle in the airways and blood vessels, resulting in improved lung function and increased blood flow.
Biochemical and Physiological Effects:
The activation of the beta-2 adrenergic receptor by this compound leads to various biochemical and physiological effects, including increased cAMP production, activation of protein kinase A, and phosphorylation of various proteins. These effects ultimately lead to the relaxation of smooth muscle in the airways and blood vessels, resulting in improved lung function and increased blood flow.

Advantages and Limitations for Lab Experiments

(2S)-1-[[5-(3-chloro-4-methoxyphenyl)furan-2-yl]methylamino]propan-2-ol has several advantages for lab experiments, including its high potency and selectivity for the beta-2 adrenergic receptor. However, its limitations include its potential toxicity and the need for careful dosing to avoid off-target effects.

Future Directions

There are several future directions for the research on (2S)-1-[[5-(3-chloro-4-methoxyphenyl)furan-2-yl]methylamino]propan-2-ol. These include further studies on its potential therapeutic applications in other diseases, such as hypertension and diabetes, and the development of more selective and potent beta-2 adrenergic receptor agonists. Additionally, the use of this compound in combination with other drugs for synergistic effects should also be explored.

Synthesis Methods

The synthesis of (2S)-1-[[5-(3-chloro-4-methoxyphenyl)furan-2-yl]methylamino]propan-2-ol involves the reaction of 3-chloro-4-methoxybenzaldehyde with furfural in the presence of a base to form an intermediate compound. This intermediate is then reacted with (S)-1-amino-2-propanol to yield the final product.

Scientific Research Applications

(2S)-1-[[5-(3-chloro-4-methoxyphenyl)furan-2-yl]methylamino]propan-2-ol has been studied extensively for its potential therapeutic applications in various diseases, including asthma, chronic obstructive pulmonary disease (COPD), and heart failure. It has been shown to improve lung function and reduce airway inflammation in animal models of asthma and COPD. In heart failure, it has been shown to improve cardiac function and reduce mortality in animal models.